Cas no 79553-86-9 (Hexane,1,1,1-triethoxy-)

• Product Name: Hexane,1,1,1-triethoxy-
• CAS No: 79553-86-9
• MF: C₁₂H₂₆O₃
• MW: 218.333044528961
• CID: 575897
• PubChem ID: 296997
• Update Time: 2025-04-19

Hexane,1,1,1-triethoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,1,1-triethoxy-
• 1,1,1-triethoxyhexane
• DTXSID20304850
• SCHEMBL11237533
• 79553-86-9
• NSC167586
• NSC-167586

• Inchi： 1S/C12H26O3/c1-5-9-10-11-12(13-6-2,14-7-3)15-8-4/h5-11H2,1-4H3
• InChI Key： RZCHZTRWLMBNGU-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC)(OCC)OCC

Computed Properties

• Exact Mass: 218.18828
• Monoisotopic Mass: 218.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69